N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H22N2O4/c1-10(2)12-11(8-20-16-12)13(17)15-6-5-14(18)4-3-7-19-9-14/h8,10,18H,3-7,9H2,1-2H3,(H,15,17)
• InChI Key: GDWXWHBFOYNCDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC=C1C(=O)NCCC2(CCCOC2)O
• Molecular Formula: C14H22N2O4
• Molecular Weight: 282.34 g/mol

Description

N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide is a synthetic organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a unique structure that includes an oxazole ring, a hydroxyoxan moiety, and a carboxamide group, making it an interesting subject for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the oxazole ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the hydroxyoxan moiety: This step involves the addition of a hydroxyoxan group to the oxazole ring, which can be done using various reagents and catalysts.

Attachment of the carboxamide group:

Industrial Production Methods

Industrial production of N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide may involve optimization of the above synthetic route to ensure high yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxyoxan moiety can be oxidized to form corresponding ketones or aldehydes.

Reduction: The oxazole ring and carboxamide group can be reduced under appropriate conditions to form amines or alcohols.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the oxazole ring and hydroxyoxan moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation can be used.

Substitution: Reagents such as halogens, alkylating agents, and nucleophiles can be employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyoxan moiety can yield ketones or aldehydes, while reduction of the oxazole ring can produce amines.

Scientific Research Applications

N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: It can be used in studies related to enzyme inhibition, receptor binding, and cellular signaling pathways.

Medicine: The compound has potential therapeutic applications, including as an anti-inflammatory, antimicrobial, or anticancer agent.

Industry: It can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. Additionally, the compound may interact with cellular receptors, modulating signaling pathways and affecting cellular functions.

Comparison with Similar Compounds

N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide can be compared with other similar compounds, such as:

N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide: This compound has a similar structure but features a piperidine ring instead of an oxazole ring.

N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxylate: This compound differs by having a carboxylate group instead of a carboxamide group.

The uniqueness of N-[2-(3-hydroxyoxan-3-yl)ethyl]-3-propan-2-yl-1,2-oxazole-4-carboxamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties, making it a valuable compound for various applications.